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Compound of Interest

Compound Name: Chlorpheniramine-d6

Cat. No.: B1500133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of Chlorpheniramine-d6, a deuterated isotopologue of Chlorpheniramine. This

information is critical for its application in pharmaceutical research and development,

particularly its use as an internal standard in pharmacokinetic and metabolic studies.

Chemical and Physical Properties
Chlorpheniramine-d6 is the deuterated form of Chlorpheniramine, a first-generation

antihistamine. The deuterium labeling is typically on the N,N-dimethyl group. It is commonly

available as the free base or as a maleate salt. The key chemical and physical properties are

summarized below.
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Property Chlorpheniramine-d6
Chlorpheniramine-d6
Maleate Salt

Synonyms

2-[p-Chloro-α-(2-dimethyl-

aminoethyl)benzyl]pyridine-d6,

Chlorprophenpyridamine-d6

(±)-Chlorpheniramine-d6, 3-(4-

chlorophenyl)-N,N-bis(methyl-

d3)-3-(pyridin-2-yl)propan-1-

amine maleate

CAS Number 1185054-60-7[1][2] 1219806-45-7[3][4]

Molecular Formula C₁₆H₁₃D₆ClN₂[1] C₂₀H₁₇D₆ClN₂O₄[4]

Molecular Weight 280.83 g/mol [1][2] 396.90 g/mol [3][4]

Appearance Yellow Oil[1] A solid[5]

Melting Point Not available 125-127 °C[6]

Solubility Not available
Slightly soluble in Methanol

and Water[5]

Purity Not available
≥99% deuterated forms (d₁-d₆)

[5]

Stability and Storage
The stability of a compound is paramount for its use as a reference standard and in

pharmaceutical formulations. While specific stability studies on Chlorpheniramine-d6 are not

extensively published, the stability profile of its non-deuterated counterpart, Chlorpheniramine

Maleate, provides a strong indication of its behavior.

Key Stability Characteristics:

Light Sensitivity: Chlorpheniramine is sensitive to light, and exposure can accelerate its

decomposition[7]. Therefore, it should be stored in light-resistant containers[7].

Thermal Stability: The compound is stable under standard ambient conditions (room

temperature). However, studies on cough syrups containing Chlorpheniramine Maleate have

shown increased degradation at elevated temperatures (45°C and 60°C)[8].
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pH and Solution Stability: The maleate moiety of Chlorpheniramine Maleate has been shown

to degrade in aqueous solutions over time, even at room temperature[9]. This degradation

did not affect the chlorpheniramine portion of the molecule[9]. The degradation of the

maleate can lead to the formation of adducts, for instance with other active ingredients like

phenylephrine in a formulation[10][11].

Incompatibilities: The compound should be kept away from incompatible materials such as

oxidizing agents[7]. Formulations containing other ingredients, such as ephedrine

hydrochloride, have been shown to increase the degradation rate of Chlorpheniramine

Maleate[8][12].

Recommended Storage Conditions:

To ensure its integrity, Chlorpheniramine-d6 should be stored in a tightly closed container in a

dry and well-ventilated place[7]. Depending on the supplier and intended duration of storage,

recommendations vary from room temperature to refrigeration (2-8°C) or freezing (-20°C) for

long-term storage[1][7][13].

Hazardous Decomposition Products:

Under fire conditions, hazardous decomposition products can include carbon oxides (CO, CO₂)

and nitrogen oxides (NOx)[7].

Experimental Protocols
The quantification of Chlorpheniramine and its deuterated standard is typically performed using

chromatographic techniques. Chlorpheniramine-d6 is an ideal internal standard for

quantification by GC- or LC-MS because it co-elutes with the non-deuterated analyte but is

distinguishable by its mass[5][13][14].

High-Performance Liquid Chromatography (HPLC)
Method
HPLC is a widely used technique for the analysis of Chlorpheniramine in pharmaceutical

formulations and biological samples[15]. A stability-indicating method is crucial to separate the

active ingredient from any potential degradants.
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Example HPLC Protocol for Chlorpheniramine and Maleate:

Objective: To simultaneously determine Chlorpheniramine and its maleate counter-ion and

separate them from degradation products.

Column: Mixed-mode columns, such as Coresep 100, can be effective as they retain

compounds through multiple mechanisms and can provide good peak shape for basic

compounds like chlorpheniramine without ion-pairing reagents[16].

Mobile Phase: A common mobile phase consists of methanol or acetonitrile as the organic

solvent, with a buffer (e.g., phosphate buffer) to control the pH[15]. The composition can be

optimized to achieve the desired separation.

Detection: UV detection at a wavelength of 265 nm is suitable for Chlorpheniramine

Maleate[8].

Internal Standard: For quantitative analysis of Chlorpheniramine, Chlorpheniramine-d6 is

the preferred internal standard when using mass spectrometry detection. For UV detection, a

structurally similar compound with a distinct retention time, such as m-hydroxybenzoic acid,

can be used[9].

Forced Degradation Study Protocol
Forced degradation studies are essential to establish the inherent stability of a drug substance

and to develop stability-indicating analytical methods.

Objective: To identify potential degradation pathways and degradation products of

Chlorpheniramine-d6 under various stress conditions.

Methodology:

Prepare solutions of Chlorpheniramine-d6 in appropriate solvents.

Expose the solutions to a range of stress conditions as recommended by ICH guidelines

(Q1A(R2)):

Acidic Hydrolysis: e.g., 0.1 M HCl at 60°C.
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Basic Hydrolysis: e.g., 0.1 M NaOH at 60°C.

Oxidative Degradation: e.g., 3% H₂O₂ at room temperature.

Thermal Degradation: Heat the solid drug substance and a solution at a high

temperature (e.g., 80°C).

Photodegradation: Expose the solution to light under controlled conditions (e.g., Xenon

lamp).

At specified time points, withdraw samples and neutralize them if necessary.

Analyze the stressed samples using a stability-indicating HPLC method, preferably with a

mass spectrometer (LC-MS) to identify the mass of the degradation products.

Compare the chromatograms of the stressed samples to that of an unstressed control

sample to identify and quantify the degradation products.

Visualizations
Experimental Workflow for Forced Degradation Study
The following diagram illustrates a typical workflow for conducting a forced degradation study of

Chlorpheniramine-d6.
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Caption: Workflow for a Forced Degradation Study of Chlorpheniramine-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1500133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

